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Compound of Interest

Compound Name: Pefabloc

Cat. No.: B609890 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Pefabloc SC, a serine protease inhibitor also known as 4-(2-Aminoethyl)benzenesulfonyl

fluoride hydrochloride (AEBSF). Adherence to these procedures is critical for ensuring

laboratory safety and environmental protection.

Immediate Safety and Handling Precautions
Before beginning any disposal-related tasks, ensure all relevant personnel are familiar with the

following safety protocols. This information is derived from the product's Safety Data Sheet

(SDS).

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles conforming to approved

standards such as EN166 (EU) or NIOSH (US).[1][2][3]

Hand Protection: Use protective, disposable gloves.[1][2] Dispose of contaminated gloves

after use in accordance with applicable laws and good laboratory practices.[4]

Body Protection: Wear a laboratory coat or long-sleeved clothing.[1][2][3]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard

approved respirator.[5]

Safe Handling Practices:
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Work in a well-ventilated area, preferably under a chemical fume hood.[5][6]

Avoid breathing in dust or vapors.[4][6]

Prevent contact with skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in the laboratory work area.[1][2]

Wash hands thoroughly after handling the chemical.[1][2]

Pefabloc SC Properties and Stability
Understanding the stability of Pefabloc SC in solution is crucial for managing waste. The

following table summarizes key quantitative data regarding its properties.

Parameter Value / Condition Stability / Notes

Working Concentration
0.1 to 1.0 mg/mL (0.4 to 4 mM)

[2]
N/A

Aqueous Solubility Up to 100 mg/mL[1] N/A

Stock Solution Stability 100 mM in distilled water

Stable for 1-2 months when

stored in aliquots at -15 to

-25°C. These solutions are

acidic.[1]

pH-Dependent Hydrolysis pH ≥ 7.0

Pefabloc® SC undergoes

hydrolysis, with the rate

increasing at higher

temperatures.[1]

pH 7.0 at +37°C
50% hydrolysis occurs in 6

hours.[1]

pH 7.5 at +37°C
The half-life is reduced to 2

hours.[1]

Step-by-Step Disposal Protocol
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Pefabloc SC waste is classified as chemical waste and may be considered hazardous.[3][5] It

must be disposed of in accordance with all applicable country, federal, state, and local

regulations.[1][2][6]

1. Waste Collection and Segregation:

Do Not Dispose in Sink: Never discard Pefabloc SC powder or solutions down the drain.[3]

[4][7] Prevent the chemical from entering sewers or contaminating ground and surface water.

[3][5][7]

Use Original Containers: Whenever possible, leave waste chemicals in their original

containers.

Segregate Waste: Do not mix Pefabloc SC waste with other waste materials. Collect solid

residues and unused reagents in suitable, clearly labeled containers for disposal.[7]

Contaminated Materials: Handle uncleaned containers and other contaminated disposables

(e.g., gloves, wipes) as you would the product itself.

2. Spill Management:

In case of a spill, avoid dust formation.[3][5]

Carefully sweep or shovel the solid material into a suitable container for disposal.[3][5]

Ensure the affected area is cleaned carefully and there is adequate ventilation.[7]

3. Professional Disposal Service:

The recommended method for final disposal is to engage a licensed professional waste

disposal service.[4]

Waste may be disposed of via a chemical incinerator equipped with an afterburner and

scrubber.[4]

Chemical waste generators are responsible for correctly classifying the waste to ensure

complete and accurate disposal procedures are followed.[5]
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Pefabloc Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Pefabloc SC

waste.
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Caption: Pefabloc SC Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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